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Get Quote

Chemical Profile of Octyl Decanoate

The table below summarizes the basic identifying information for octyl decanoate, which is also known as

octyl caprate.

Property Description

Chemical Name Decanoic acid, octyl ester [1] [2]

CAS Registry Number 2306-92-5 [1] [2]

Molecular Formula C₁₈H₃₆O₂ [1] [2]

Molecular Weight 284.48 g/mol [1] [2]

Structure An ester formed from decanoic acid and n-octanol [2]

How to Obtain NMR Data and Protocols

Since the experimental data you need is not publicly available, here are concrete steps you can take to

acquire it.
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Consult Specialized Databases: Your institution may subscribe to professional NMR spectral

databases such as Spectral Base for Organic Compounds (SDBS) or Biological Magnetic
Resonance Data Bank (BMRB). These are primary sources for the NMR spectra of a vast number of

compounds.
Perform an Experimental Run: The most direct method is to characterize the compound yourself.

The workflow for this process is outlined below.

Sample Preparation
(Dissolve in deuterated solvent) NMR Data Acquisition Spectral Processing

& Analysis
NMR Spectrum

(Chemical Shifts, Coupling)

Click to download full resolution via product page

Experimental Protocol for NMR Characterization: If you are running the experiment, here is a

generalized protocol based on standard practices described in the literature [3] [4].
Sample Preparation: Dissolve approximately 20-30 mg of pure octyl decanoate in 0.6 mL of a

deuterated solvent (e.g., CDCl₃). Transfer the solution to a standard 5 mm NMR tube [3].
Data Acquisition: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or

higher). Acquire standard ¹H NMR spectra at room temperature. For a more complete
characterization, ¹³C NMR and two-dimensional spectra (such as COSY, HSQC, HMBC) should

also be acquired [3] [4].
Data Processing and Analysis: Process the Free Induction Decay (FID) by applying Fourier

transformation, phase correction, and baseline correction. Reference the spectrum to the
residual proton signal of the deuterated solvent (e.g., TMS at 0 ppm). Analyze the spectrum to

assign all chemical shifts, coupling constants, and integration values [4].

Finding Comparison Data for Alternatives

To objectively compare octyl decanoate's performance with other alternatives, you may need to look for

academic studies that investigate a series of compounds. The search strategy below can help you find

relevant literature:

Search scientific databases (e.g., SciFinder, Reaxys, PubMed) using terms like "NMR
characterization of alkyl esters" or "structure-activity relationship of fatty acid esters."
Broaden your search to include the application area, for example, "biological activity of octyl
decanoate" or "octyl decanoate as a delivery vehicle," as these studies sometimes include
characterization data in their supplementary materials.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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